7-chloro-1-(chloromethyl)naphthalene
Description
7-chloro-1-(chloromethyl)naphthalene, also known as 1-(Chloromethyl)naphthalene or 1-Naphthylmethyl chloride, is a chemical compound with the molecular formula C11H9Cl . It is a key material for synthesizing dye pigments and fluorescent brightening agents . It is also used in synthetic resin and medicine .
Synthesis Analysis
The synthesis of 1-chloromethyl naphthalene involves the use of crude 1-chloromethylnaphthalene, which is added to absolute ethanol. The mixture is heated to dissolve, then cooled and filtered. The filter cake is dried to obtain the 1-chloromethylnaphthalene product .Molecular Structure Analysis
The molecular structure of this compound consists of 11 carbon atoms, 9 hydrogen atoms, and 1 chlorine atom . The molecular weight is 176.642 .Chemical Reactions Analysis
The kinetics and dissociation mechanism of 1-(chloromethyl)naphthalene following 266nm photoexcitation have been studied . Intermolecular nucleophilic dearomatization of 1-chloromethyl naphthalene with various activated methylene compounds has also been investigated .Physical And Chemical Properties Analysis
1-(Chloromethyl)naphthalene is a solid substance with a deep brown color . It has a refractive index of 1.635 . The boiling point is 167-169 °C at 25 mmHg , and the melting point is 32 °C . The density is 1.18 g/mL at 25 °C .Safety and Hazards
This chemical is considered hazardous. It causes severe skin burns and eye damage, and may cause respiratory irritation. It is harmful if swallowed or in contact with skin . Safety measures include wearing protective gloves, clothing, and eye/face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-chloro-1-(chloromethyl)naphthalene involves the chlorination of naphthalene followed by the introduction of a chloromethyl group.", "Starting Materials": [ "Naphthalene", "Chlorine gas", "Methanol", "Hydrochloric acid", "Sodium hydroxide" ], "Reaction": [ "Chlorination of naphthalene using chlorine gas in the presence of a catalyst such as iron(III) chloride to yield 1-chloronaphthalene", "Reduction of 1-chloronaphthalene using sodium hydroxide and methanol to yield 1-naphthylmethanol", "Chloromethylation of 1-naphthylmethanol using formaldehyde and hydrochloric acid to yield 1-(chloromethyl)naphthalene", "Chlorination of 1-(chloromethyl)naphthalene using chlorine gas in the presence of a catalyst such as iron(III) chloride to yield 7-chloro-1-(chloromethyl)naphthalene" ] } | |
CAS RN |
690223-98-4 |
Molecular Formula |
C11H8Cl2 |
Molecular Weight |
211.1 |
Purity |
95 |
Origin of Product |
United States |
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